2-(4-Aminophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
Overview
Description
The compound "2-(4-Aminophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol" is a fluorinated aromatic compound that is likely to have interesting chemical properties and potential applications in materials science due to the presence of both amino and hexafluoropropanol functional groups. While the specific compound is not directly mentioned in the provided papers, similar compounds with fluorinated aromatic structures and amino groups have been synthesized and studied for their properties and potential applications.
Synthesis Analysis
The synthesis of fluorinated aromatic compounds often involves the introduction of fluorine-containing groups into aromatic rings. For example, in the synthesis of a novel fluorinated aromatic diamine monomer, a coupling reaction followed by a reduction was used to introduce trifluoromethyl groups into the aromatic structure . Similarly, polyamides were synthesized by direct polycondensation of a diamine with various dicarboxylic acids, where the diamine contained hexafluoropropane and fluorophenoxy groups . These methods could potentially be adapted for the synthesis of "2-(4-Aminophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol".
Molecular Structure Analysis
The molecular structure of fluorinated aromatic compounds can be characterized using techniques such as X-ray diffraction, as demonstrated in the synthesis of ethyl 2-amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate, where the crystal structure was solved to reveal intramolecular hydrogen bonding . This suggests that for "2-(4-Aminophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol", similar structural analyses could reveal important features such as hydrogen bonding and molecular conformation.
Chemical Reactions Analysis
The reactivity of amino groups in fluorinated aromatic compounds can be influenced by the basicity of the amino group and the steric effects of substituents. For instance, 1-amino-2,3-diphenylcyclopropenium ions reacted with 1,3-dicarbonyl derivatives to afford cyclopentadienols, with the reaction influenced by the basicity of the amino group and the bulkiness of substituents . This suggests that the amino group in "2-(4-Aminophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol" could undergo similar reactions, potentially leading to interesting ring-opening or ring-forming processes.
Physical and Chemical Properties Analysis
Fluorinated aromatic compounds often exhibit unique physical and chemical properties, such as solubility in organic solvents, thermal stability, and mechanical strength. For example, fluorinated polyimides derived from a fluorinated aromatic diamine showed good solubility in polar organic solvents, high thermal stability, and excellent mechanical properties . Similarly, polyamides derived from a diamine with hexafluoropropane and fluorophenoxy groups also exhibited good solubility, thermal stability, and mechanical properties . These properties are relevant to "2-(4-Aminophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol" and could be explored to determine its potential applications in high-performance materials.
Scientific Research Applications
1. Fermentative Production of Biopolyurea
- Summary of Application: The aromatic diamine 2-(4-Aminophenyl)ethylamine (4APEA), a potential monomer for polymers and advanced materials, was produced by fermentation using genetically engineered Escherichia coli . This compound was used to synthesize a novel heat-resistant biopolyurea .
- Methods of Application: The production of 4APEA was optimized using fed-batch cultures of the genetically engineered strain of E. coli. The highest reported yield to date of 4APEA (7.2%; 3.5 g/L versus glucose) was achieved within 72 hours . Appropriate aeration was important to maximize production and avoid unfavorable 4APEA degradation .
- Results or Outcomes: The fermented 4APEA was purified from the culture medium and polymerized with methylene diphenyldiisocyanate and hexamethylene diisocyanate to produce polyureas PU-1 and PU-2, respectively . The decomposition temperatures for 10% weight loss (Td10) of PU-1 and PU-2 were 276°C and 302°C, respectively .
2. Antimicrobial Agents
- Summary of Application: A novel series of substituted benzothiazoles, bearing semicarbazone and thiosemicarbazone moieties, was designed, synthesized, and evaluated for their antimicrobial activity .
- Methods of Application: The structures of the synthesized compounds were elucidated by 1H NMR, 13C NMR, IR, and Mass spectral data .
- Results or Outcomes: The results revealed that some compounds have potent antibacterial activity against both Gram-positive and Gram-negative strains . For example, compound TS05 displayed potent activity with MIC values of 3.91, 7.81, and 1.56 µg/ml against S. aureus, E. coli, and P. aeruginosa, respectively .
properties
IUPAC Name |
2-(4-aminophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F6NO/c10-8(11,12)7(17,9(13,14)15)5-1-3-6(16)4-2-5/h1-4,17H,16H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZEJXCIGVMTMDY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C(F)(F)F)(C(F)(F)F)O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F6NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50992926 | |
Record name | 2-(4-Aminophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50992926 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Aminophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol | |
CAS RN |
722-92-9 | |
Record name | 2-(4-Aminophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50992926 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(4-aminophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Citations
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